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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Hydroxyphenylacetic acid-d6. While this document focuses on the deuterated form, the
safety and handling information is primarily based on the more extensively documented non-
deuterated 4-Hydroxyphenylacetic acid, as their chemical and toxicological properties are
expected to be nearly identical.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Hydroxyphenylacetic acid and its deuterated
analog is presented below.
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Property Value Reference

Chemical Formula CsH2D60s3

Molecular Weight 158.18 g/mol [1]

CAS Number 100287-06-7 [1][2]
Off-white powder / Crystalline

Appearance _ [31[4]
solid

Melting Point 148-151 °C
Soluble in dimethyl formamide

Solubility (~1 mg/ml) and PBS (pH 7.2) [4]
(~10 mg/ml)

- Stable under normal storage
Stability [3]

conditions.

Toxicological Information

The toxicological properties of 4-Hydroxyphenylacetic acid have not been fully investigated[5].

However, available data indicates potential hazards.

Hazard Type

Observation

Reference

Acute Toxicity

Intraperitoneal LD50: 3,500

mg/kg (mouse)

Skin Irritation

Causes skin irritation.

[3](5]

Eye Irritation

Causes serious eye irritation.

[3][5]

Respiratory Irritation

May cause respiratory

irritation.

[3]05]

Sensitization

No sensitizing effects are

known.

Hazard Identification and Classification
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Based on the available safety data sheets, 4-Hydroxyphenylacetic acid is classified as a
hazardous substance.

Hazard Classification Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2/2A
Specific target organ toxicity (single exposure) Category 3

Signal Word:Warning[3][5]

Hazard Statements:[3][5]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Experimental Protocols: Safe Handling and Storage

Detailed experimental protocols for handling 4-Hydroxyphenylacetic acid-d6 should be
established based on a thorough risk assessment. The following are general guidelines derived
from safety data sheets.

4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
minimum recommendations:
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PPE Type

Specification

Reference

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[3](5]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Handle with
gloves that have been

inspected prior to use.

[213]1[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used

when workplace conditions

warrant a respirator's use. Use
a dust mask type N95 (US) for

solids.

4.2. Handling Procedures

e Handle in accordance with good industrial hygiene and safety practices.[2][5][6]

e Avoid contact with skin, eyes, and clothing.[5]

¢ Avoid inhalation of dust.

e Use only in a well-ventilated area, preferably in a laboratory fume hood.[1][7]

e Minimize dust generation and accumulation.[8]

e Wash hands thoroughly after handling and before breaks.[3][8]

» Remove contaminated clothing and wash before reuse.[8][5]
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4.3. Storage Conditions
» Store in a tightly closed container.[3][5]
e Keep in a cool, dry, and well-ventilated area.[2][3][8][5]

o Store away from incompatible materials such as bases, acid chlorides, acid anhydrides, and
oxidizing agents.[8][5]

Emergency Procedures

5.1. First-Aid Measures
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Exposure Route

First-Aid Procedure Reference

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give [11[31[5][6]
artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash skin with
soap and plenty of water for at
least 15 minutes. Remove
. : [11[2][3]1[6]
contaminated clothing. Seek
medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. [L112][3][5][6]
Remove contact lenses if

present and easy to do. Seek

medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person. [11[2][6]
Rinse mouth with water. Seek

medical attention.

5.2. Accidental Release Measures

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[8][5][6]

Clean the spill area thoroughly.
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5.3. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][3][6]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[8][5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][8][5][6]

Visualizations
6.1. Laboratory Safety Workflow

The following diagram illustrates the general workflow for safely handling chemical compounds
in a laboratory setting.
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General Laboratory Safety Workflow
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Caption: General Laboratory Safety Workflow.

6.2. Risk Assessment Logic

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12413197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines the logical steps involved in performing a risk assessment for
handling a chemical substance.

Chemical Risk Assessment Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Hydroxyphenylacetic acid-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413197#safety-and-handling-of-4-
hydroxyphenylacetic-acid-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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